N-butyl-2-{[N-(3-nitrophenyl)-N-(phenylsulfonyl)glycyl]amino}benzamide

• IUPAC Name: 2-[[2-[N-(benzenesulfonyl)-3-nitroanilino]acetyl]amino]-N-butylbenzamide
• InChI: InChI=1S/C25H26N4O6S/c1-2-3-16-26-25(31)22-14-7-8-15-23(22)27-24(30)18-28(19-10-9-11-20(17-19)29(32)33)36(34,35)21-12-5-4-6-13-21/h4-15,17H,2-3,16,18H2,1H3,(H,26,31)(H,27,30)
• InChI Key: RVBZKTLQWBFEMY-UHFFFAOYSA-N
• Canonical SMILES: CCCCNC(=O)C1=CC=CC=C1NC(=O)CN(C2=CC(=CC=C2)[N+](=O)[O-])S(=O)(=O)C3=CC=CC=C3
• Molecular Formula: C25H26N4O6S
• Molecular Weight: 510.6 g/mol

Description

N-butyl-2-{[N-(3-nitrophenyl)-N-(phenylsulfonyl)glycyl]amino}benzamide is a chemical compound that is commonly referred to as NBMPR. This compound is widely used in scientific research due to its ability to inhibit the uptake of nucleosides into cells.

Mechanism of Action

NBMPR inhibits the uptake of nucleosides into cells by binding to the nucleoside transporter. This prevents the transport of nucleosides into the cell, leading to nucleoside depletion. This, in turn, can lead to a variety of cellular effects.
Biochemical and Physiological Effects:
NBMPR has been shown to have a variety of biochemical and physiological effects. These include the inhibition of DNA synthesis, the inhibition of cell growth, and the induction of apoptosis. NBMPR has also been shown to have antiviral activity against a variety of viruses, including HIV.

Advantages and Limitations for Lab Experiments

One advantage of using NBMPR in lab experiments is its ability to inhibit the uptake of nucleosides into cells. This allows researchers to study the effects of nucleoside depletion on cellular metabolism and function. However, one limitation of using NBMPR is its potential toxicity. NBMPR has been shown to be toxic to some cell types at high concentrations.

Future Directions

There are several future directions for research involving NBMPR. One area of research is the development of new nucleoside transporter inhibitors that are less toxic than NBMPR. Another area of research is the study of the effects of nucleoside depletion on different cell types and in different disease states. Finally, the development of new antiviral therapies based on the mechanism of action of NBMPR is an area of active research.

Scientific Research Applications

NBMPR is widely used in scientific research as a tool to study the uptake of nucleosides into cells. This compound inhibits the uptake of nucleosides by binding to the nucleoside transporter. This allows researchers to study the effects of nucleoside depletion on cellular metabolism and function.